Cas no 1014623-05-2 (6-(5-methylfuran-2-yl)-2-sulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile)

• Product name: 6-(5-methylfuran-2-yl)-2-sulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• CAS No: 1014623-05-2
• MF: C₁₂H₇F₃N₂OS
• MW: 284.256991624832
• CID: 4566725

6-(5-methylfuran-2-yl)-2-sulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,2-dihydro-6-(5-methyl-2-furanyl)-2-thioxo-4-(trifluoromethyl)-
• 6-(5-methylfuran-2-yl)-2-sulfanyl-4-(trifluoromethyl)pyridine-3-carbonitrile

• Inchi： 1S/C12H7F3N2OS/c1-6-2-3-10(18-6)9-4-8(12(13,14)15)7(5-16)11(19)17-9/h2-4H,1H3,(H,17,19)
• InChI Key： JYJXZGZPCUSQMH-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C2=CC=C(C)O2)=CC(C(F)(F)F)=C1C#N

Computed Properties

• Exact Mass: 284.023119g/mol
• Monoisotopic Mass: 284.023119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81Ų
• XLogP3: 2.3
• Molecular Weight: 284.26g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles